Cas no 2322515-92-2 (1(2H)-Phthalazinone, 5,8-difluoro-)

• Product Name: 1(2H)-Phthalazinone, 5,8-difluoro-
• CAS No: 2322515-92-2
• MF: C₈H₄F₂N₂O
• MW: 182.126968383789
• CID: 6788037
• Update Time: 2025-10-16

1(2H)-Phthalazinone, 5,8-difluoro- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone, 5,8-difluoro-

• Inchi： 1S/C8H4F2N2O/c9-5-1-2-6(10)7-4(5)3-11-12-8(7)13/h1-3H,(H,12,13)
• InChI Key： MDGJNWLZJJZEDK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C2C(NN=CC2=1)=O)F

Experimental Properties

• Density: 1.55±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• pka: 10.20±0.20(predicted)

Additional information on 1(2H)-Phthalazinone, 5,8-difluoro-

Comprehensive Overview of 1(2H)-Phthalazinone, 5,8-difluoro- (CAS No. 2322515-92-2)

1(2H)-Phthalazinone, 5,8-difluoro- (CAS No. 2322515-92-2) is a fluorinated derivative of phthalazinone, a heterocyclic compound with significant potential in pharmaceutical and material science applications. The incorporation of fluorine atoms at the 5 and 8 positions enhances its reactivity and biological activity, making it a compound of interest for researchers exploring novel drug candidates and advanced materials. This article delves into its properties, synthesis, applications, and relevance to current scientific trends, such as fluorinated compounds in drug discovery and sustainable chemistry.

The molecular structure of 1(2H)-Phthalazinone, 5,8-difluoro- features a phthalazinone core with two fluorine substituents, which contribute to its unique electronic and steric properties. Fluorine's high electronegativity often improves metabolic stability and bioavailability in drug molecules, aligning with the growing demand for fluorine-containing pharmaceuticals. Recent studies highlight its role as a building block for kinase inhibitors and anticancer agents, addressing pressing medical challenges like drug-resistant cancers.

Synthetic routes to 1(2H)-Phthalazinone, 5,8-difluoro- typically involve halogenation or nucleophilic aromatic substitution reactions. Researchers are optimizing these methods to align with green chemistry principles, reducing hazardous byproducts and energy consumption. This aligns with the broader industry shift toward sustainable synthesis, a topic frequently searched in academic and industrial circles.

Beyond pharmaceuticals, 1(2H)-Phthalazinone, 5,8-difluoro- is explored in materials science, particularly in the development of organic electronic materials. Its conjugated system and fluorine atoms make it a candidate for OLEDs and photovoltaic devices, responding to the global push for renewable energy technologies. This dual applicability in life sciences and energy solutions underscores its versatility.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring purity and structural confirmation. Quality control is critical, as impurities can impact performance in downstream applications—a concern frequently raised in pharmaceutical manufacturing forums.

In summary, 1(2H)-Phthalazinone, 5,8-difluoro- (CAS No. 2322515-92-2) bridges multiple disciplines, from medicinal chemistry to advanced materials. Its relevance to high-efficiency drug design and clean energy positions it as a compound of enduring scientific and industrial interest. Future research may unlock further applications, particularly in targeted therapy and smart materials, answering today's most searched questions in chemical innovation.